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Compound of Interest

Compound Name: potassium;6-hydroxyhexanoate

Cat. No.: B7980991

Get Quote

Comprehensive Safety and Operational Guide: Handling Potassium 6-Hydroxyhexanoate in

Drug Development

Potassium 6-hydroxyhexanoate (CAS 21810-34-4) is the potassium salt of 6-hydroxyhexanoic

acid. In modern drug development, it serves as a critical bifunctional building block. Its primary

applications include acting as a flexible aliphatic spacer in PROTAC (Proteolysis Targeting

Chimera) linker synthesis[1] and serving as a direct precursor for the ring-opening

polymerization of biodegradable polycaprolactone (PCL) used in advanced drug delivery

systems[2][3].

Because of its dual functionality (a terminal hydroxyl group and a carboxylate salt), maintaining

the chemical integrity of this compound while ensuring operator safety requires strict adherence

to specialized laboratory protocols.

Physicochemical Properties & Hazard Profile
Understanding the physical nature of Potassium 6-hydroxyhexanoate is the first step in

mitigating risk. The compound is classified under the Globally Harmonized System (GHS) with

the hazard statement H302: Harmful if swallowed.
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Table 1: Quantitative Data and Hazard Profile

Property Value / Specification Operational Implication

Chemical Name
Potassium 6-

hydroxyhexanoate

Nomenclature standard for

inventory[4].

CAS Number 21810-34-4
Use for SDS retrieval and

waste tracking.

Molecular Weight 170.25 g/mol
Required for precise

stoichiometric calculations.

Appearance White to off-white solid
Fine powder; presents an

aerosolization risk.

Melting Point 203–205 °C
High thermal stability; safe for

room-temp handling.

Solubility Soluble in EtOH, DMF, H₂O
Highly mobile in aqueous and

organic spill scenarios.

Primary Hazard H302 (Harmful if swallowed)
Mandates strict respiratory and

mucosal protection.

Storage 2–8 °C, Inert Atmosphere
Hygroscopic nature requires

moisture exclusion[4].

Mandatory Personal Protective Equipment (PPE) &
Causality
Do not treat this compound as a benign salt. The selection of PPE is driven directly by its

physicochemical behavior and the H302 hazard designation.

Respiratory Protection (N95/P100 Particulate Respirator):

Causality: The most common route of accidental ingestion in a laboratory is the inhalation

of aerosolized powders. Particulates trapped in the upper respiratory tract are cleared by

the mucociliary escalator and subsequently swallowed. A particulate respirator (or

handling strictly within a calibrated fume hood) eliminates this vector.
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Hand Protection (Nitrile Gloves, ≥0.11 mm thickness):

Causality: While the compound is not highly dermally toxic, the 6-carbon aliphatic chain

provides mild lipophilicity. Nitrile offers superior barrier protection against aliphatic

compounds compared to latex. Double-gloving is recommended during weighing to

prevent cross-contamination of other sensitive PROTAC reagents[1].

Eye Protection (Chemical Splash Goggles):

Causality: Standard safety glasses leave gaps. The fine dust of potassium salts can cause

severe mechanical and osmotic irritation to the cornea upon contact.

Operational Workflow: Inert-Atmosphere Handling
Protocol
Potassium 6-hydroxyhexanoate is hygroscopic. If handled in ambient humidity, the salt absorbs

water, which acts as a potent nucleophile that will quench downstream coupling reagents (e.g.,

EDC/NHS or HATU) used in PROTAC linker amidation[5].

Step-by-Step Methodology: Solubilization for Drug Synthesis

Environmental Preparation:

Purge a glove box or a Schlenk line desiccator with high-purity Argon or Nitrogen for 15

minutes.

Self-Validation: Ensure the humidity sensor in the glove box reads below 5% before

opening the chemical container.

Anti-Static Transfer:

Use an anti-static micro-spatula to transfer the solid into a pre-tared, oven-dried amber

glass vial.

Causality: Standard metal spatulas can hold a static charge, causing the fine powder to

repel and aerosolize, increasing the inhalation hazard and reducing weighing accuracy.
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Anhydrous Solubilization:

Seal the vial with a PTFE-lined septum. Inject your chosen anhydrous solvent (e.g., DMF

or DMSO) through the septum using a purged syringe.

Agitation & Validation:

Vortex the solution at 500 RPM for 2–3 minutes.

Self-Validation: Hold the vial to the light. The solution must be completely transparent. Any

remaining turbidity indicates either moisture contamination (causing the potassium salt to

precipitate) or incomplete solubilization. Do not proceed with the reaction if the solution is

cloudy.
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Workflow for the safe handling, preparation, and application of Potassium 6-hydroxyhexanoate.
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Spill Management and Disposal Plan
In the event of a spill, immediate containment is required to prevent the powder from becoming

airborne.

Dry Spill Protocol:

Do not sweep. Sweeping aerosolizes the H302-rated powder.

Cover the spill with damp, absorbent laboratory wipes (using water or ethanol) to suppress

dust formation.

Carefully scoop the damp wipes and dissolved residue into a wide-mouth, sealable high-

density polyethylene (HDPE) container.

Wash the affected surface with a 10% ethanol/water solution to remove any remaining salt

residue.

Waste Disposal: Potassium 6-hydroxyhexanoate must never be flushed down the sink.

Because it is utilized in organic synthesis, the waste stream is typically contaminated with

organic solvents (like DMF) or heavy metal catalysts (like Sn-based zeolites used in Baeyer-

Villiger oxidations)[5].

Collect all liquid waste and contaminated solid waste in clearly labeled "Hazardous Organic

Waste" containers.

Dispose of via a licensed environmental contractor for high-temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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